2,2',3,3',4,5,5',6,6'-Nonafluoro-1,1'-biphenyl

• CAS No.: 5121-88-0
• Molecular Formula: C12HF9
• Molecular Weight: 316.12 g/mol
• IUPAC Name: 1,2,3,4,5-pentafluoro-6-(2,3,5,6-tetrafluorophenyl)benzene
• InChI: InChI=1S/C12HF9/c13-2-1-3(14)7(16)4(6(2)15)5-8(17)10(19)12(21)11(20)9(5)18/h1H
• InChI Key: OSUMUXITIBIVNW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)F)C2=C(C(=C(C(=C2F)F)F)F)F)F)F

Description

2,2’,3,3’,4,5,5’,6,6’-Nonafluoro-1,1’-biphenyl: is a fluorinated biphenyl compound. It is characterized by the presence of nine fluorine atoms attached to the biphenyl structure. This compound is of interest due to its unique chemical properties, which are influenced by the high electronegativity of fluorine atoms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2’,3,3’,4,5,5’,6,6’-Nonafluoro-1,1’-biphenyl typically involves the fluorination of biphenyl derivatives. One common method is the direct fluorination of biphenyl using elemental fluorine or other fluorinating agents under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform, at low temperatures to prevent over-fluorination and degradation of the product.

Industrial Production Methods

Industrial production of this compound may involve more scalable methods such as electrochemical fluorination, where biphenyl is subjected to electrolysis in the presence of hydrogen fluoride. This method allows for the selective introduction of fluorine atoms at specific positions on the biphenyl ring.

Chemical Reactions Analysis

Types of Reactions

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